Cas no 853297-65-1 (Benzenamine,4-[4-(2,2-dimethylpropyl)-1-piperazinyl]-3-(trifluoromethyl)-)

• Product Name: Benzenamine,4-[4-(2,2-dimethylpropyl)-1-piperazinyl]-3-(trifluoromethyl)-
• CAS No: 853297-65-1
• MF: C₁₆H₂₄F₃N₃
• MW: 315.377074241638
• CID: 1840476
• PubChem ID: 59864170
• Update Time: 2025-04-21

Benzenamine,4-[4-(2,2-dimethylpropyl)-1-piperazinyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[4-(2,2-dimethylpropyl)-1-piperazinyl]-3-(trifluoromethyl)-
• 4-[4-(2,2-Dimethylpropyl)-1-piperazinyl]-3-(trifluoromethyl)benzenamine
• SCHEMBL4931361
• 4-[4-(2,2-Dimethyl-propyl)-piperazin-1-yl]-3-trifluoromethyl-phenylamine
• DS-001334
• 853297-65-1

• Inchi： 1S/C16H24F3N3/c1-15(2,3)11-21-6-8-22(9-7-21)14-5-4-12(20)10-13(14)16(17,18)19/h4-5,10H,6-9,11,20H2,1-3H3
• InChI Key： QAPJFELJRQKLCP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N1CCN(CC1)CC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 315.19223226g/mol
• Monoisotopic Mass: 315.19223226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.5Ų